Ground to conduct: mechanochemical synthesis of a metal–organic framework with high proton conductivity†
Chemical Communications Pub Date: 2015-03-27 DOI: 10.1039/C5CC01789K
Abstract
We report a high proton-conducting material prepared for the first time by economical and environmentally-friendly mechanochemistry. Structural elucidation of the material from powder X-ray diffraction data reveals the details of the solid-state reaction. The reaction represents a new synthetic strategy towards materials related to fuel cell technology.
Recommended Literature
- [1] Synthesis, characterization and X-ray crystal structures of cyclam derivatives. Part VI. Proton binding studies of a pyridine-strapped 5,12-dioxocyclam based macrobicycle†‡§
- [2] Azoimidazole functionalized Ni-porphyrins for molecular spin switching and light responsive MRI contrast agents†
- [3] A cyclopalladated complex of corannulene with a pyridine pendant and its columnar self-assembly†
- [4] Intermolecular proton shuttling in excited state proton transfer reactions: insights from theory†
- [5] 2003 European Winter Conference on Plasma Spectrochemistry, Garmisch-Partenkirchen, Germany
- [6] Investigations into conformational transitions and solvation structure of a 7-piperidino-5,9-methanobenzo[8] annulene in water†
- [7] High performance zinc stannate photoanodes in dye sensitized solar cells with cobalt complex mediators†
- [8] Synthesis of micro–mesoporous CPO-27-Mg@KIT-6 composites and their test in CO2 adsorption†
- [9] Synthesis of a silicon-containing analogue of chloramphenicol
- [10] Conformational switch-mediated accelerated release of drug from cytosine-rich nucleic acid-capped magnetic nanovehicles†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 134807-28-6
-
CAS no.: 16518-25-5
-
CAS no.: 1733-55-7
